Cas no 791009-51-3 (1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-)

1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- structure
791009-51-3 structure
Product Name:1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
CAS No:791009-51-3
MF:C9H9NO4
MW:195.172062635422
CID:555357
PubChem ID:20544696
Update Time:2025-04-19

1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzodioxin-5-carboxylicacid, 6-amino-2,3-dihydro-
    • 1,4-Benzodioxin-5-carboxylicacid,6-amino-2,3-dihydro-(9CI)
    • 6-amino-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
    • 791009-51-3
    • SCHEMBL15569955
    • DTXSID80608548
    • Inchi: 1S/C9H9NO4/c10-5-1-2-6-8(7(5)9(11)12)14-4-3-13-6/h1-2H,3-4,10H2,(H,11,12)
    • InChI Key: PDUIYXZLRIYDTB-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=C(C(=O)O)C1=2)N

Computed Properties

  • Exact Mass: 195.05315777g/mol
  • Monoisotopic Mass: 195.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 81.8Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd